ethyl [2,4-dioxo-5-(3-phenoxybenzylidene)-1,3-thiazolidin-3-yl]acetate

• IUPAC Name: ethyl 2-[(5E)-2,4-dioxo-5-[(3-phenoxyphenyl)methylidene]-1,3-thiazolidin-3-yl]acetate
• InChI: InChI=1S/C20H17NO5S/c1-2-25-18(22)13-21-19(23)17(27-20(21)24)12-14-7-6-10-16(11-14)26-15-8-4-3-5-9-15/h3-12H,2,13H2,1H3/b17-12+
• InChI Key: ZFLCAVZROCVSGQ-SFQUDFHCSA-N
• Canonical SMILES: CCOC(=O)CN1C(=O)C(=CC2=CC(=CC=C2)OC3=CC=CC=C3)SC1=O
• Isomeric SMILES: CCOC(=O)CN1C(=O)/C(=C\C2=CC(=CC=C2)OC3=CC=CC=C3)/SC1=O
• Molecular Formula: C20H17NO5S
• Molecular Weight: 383.4 g/mol

Description

Ethyl [2,4-dioxo-5-(3-phenoxybenzylidene)-1,3-thiazolidin-3-yl]acetate, commonly known as ETAA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. ETAA has been synthesized using different methods, and its mechanism of action and physiological effects have been studied extensively.

Mechanism of Action

The mechanism of action of ETAA is not fully understood, but studies have shown that it can inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. It has also been shown to inhibit the growth of fungi and bacteria by disrupting their cell membranes. In addition, ETAA has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine, which is important for cognitive function.
Biochemical and Physiological Effects:
ETAA has been shown to have various biochemical and physiological effects. In vitro studies have shown that it can inhibit the growth of cancer cells, fungi, and bacteria. It has also been shown to inhibit the activity of acetylcholinesterase. In vivo studies have shown that it can reduce the size of tumors in mice and improve cognitive function in rats.

Advantages and Limitations for Lab Experiments

ETAA has several advantages for lab experiments, including its high purity and yield, its stability, and its low toxicity. However, its limited solubility in water and some organic solvents can make it difficult to work with in certain experiments. In addition, its mechanism of action is not fully understood, which can make it challenging to interpret experimental results.

Future Directions

There are several future directions for research on ETAA. One area of research is the development of ETAA-based drugs for the treatment of cancer, Alzheimer's disease, and other neurodegenerative disorders. Another area of research is the development of environmentally friendly pesticides based on ETAA. In addition, further studies are needed to fully understand the mechanism of action of ETAA and its potential applications in materials science.

Synthesis Methods

ETAA has been synthesized using different methods, including the condensation of 3-phenoxybenzaldehyde and ethyl acetoacetate with thiosemicarbazide in ethanol, followed by cyclization with acetic anhydride. Another method involves the reaction of 3-phenoxybenzaldehyde and ethyl acetoacetate with thiosemicarbazide in ethanol, followed by cyclization with acetic anhydride and oxidation with hydrogen peroxide. Both methods have been used to obtain ETAA with high yields and purity.

Scientific Research Applications

ETAA has been studied for its potential applications in various fields, including medicine, agriculture, and materials science. In medicine, ETAA has been shown to have anticancer, antifungal, and antibacterial activities. It has also been studied as a potential drug for the treatment of Alzheimer's disease and other neurodegenerative disorders. In agriculture, ETAA has been shown to have insecticidal and antifungal activities, making it a potential candidate for the development of environmentally friendly pesticides. In materials science, ETAA has been studied for its potential use as a fluorescent probe.